Cas no 946295-36-9 (N-1-(benzenesulfonyl)-1,2,3,4-tetrahydroquinolin-6-yl-2,5-dimethoxybenzene-1-sulfonamide)

• Product Name: N-1-(benzenesulfonyl)-1,2,3,4-tetrahydroquinolin-6-yl-2,5-dimethoxybenzene-1-sulfonamide
• CAS No: 946295-36-9
• MF: C₂₃H₂₄N₂O₆S₂
• MW: 488.576463699341
• CID: 5514840
• Update Time: 2025-10-19

N-1-(benzenesulfonyl)-1,2,3,4-tetrahydroquinolin-6-yl-2,5-dimethoxybenzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• N-[1-(benzenesulfonyl)-3,4-dihydro-2H-quinolin-6-yl]-2,5-dimethoxybenzenesulfonamide
• N-1-(benzenesulfonyl)-1,2,3,4-tetrahydroquinolin-6-yl-2,5-dimethoxybenzene-1-sulfonamide

• Inchi： 1S/C23H24N2O6S2/c1-30-19-11-13-22(31-2)23(16-19)32(26,27)24-18-10-12-21-17(15-18)7-6-14-25(21)33(28,29)20-8-4-3-5-9-20/h3-5,8-13,15-16,24H,6-7,14H2,1-2H3
• InChI Key： YYTRTKBVVAFACM-UHFFFAOYSA-N
• SMILES： C1(S(NC2C=CC3=C(C=2)CCCN3S(C2=CC=CC=C2)(=O)=O)(=O)=O)=CC(OC)=CC=C1OC

Additional information on N-1-(benzenesulfonyl)-1,2,3,4-tetrahydroquinolin-6-yl-2,5-dimethoxybenzene-1-sulfonamide

Research Briefing on N-1-(benzenesulfonyl)-1,2,3,4-tetrahydroquinolin-6-yl-2,5-dimethoxybenzene-1-sulfonamide (CAS: 946295-36-9)

N-1-(benzenesulfonyl)-1,2,3,4-tetrahydroquinolin-6-yl-2,5-dimethoxybenzene-1-sulfonamide (CAS: 946295-36-9) is a sulfonamide derivative that has recently garnered attention in the field of chemical biology and medicinal chemistry. This compound, characterized by its unique structural features, has been investigated for its potential therapeutic applications, particularly in the modulation of protein-protein interactions (PPIs) and enzyme inhibition. Recent studies have explored its role as a selective inhibitor for specific biological targets, offering promising avenues for drug development.

The synthesis of N-1-(benzenesulfonyl)-1,2,3,4-tetrahydroquinolin-6-yl-2,5-dimethoxybenzene-1-sulfonamide involves a multi-step process, including the sulfonylation of a tetrahydroquinoline scaffold followed by functionalization with dimethoxybenzene sulfonamide. The compound's structural complexity and the presence of multiple aromatic rings contribute to its ability to interact with hydrophobic pockets in target proteins, enhancing its binding affinity and selectivity. Recent advancements in synthetic methodologies have improved the yield and purity of this compound, facilitating further biological evaluation.

In vitro studies have demonstrated that N-1-(benzenesulfonyl)-1,2,3,4-tetrahydroquinolin-6-yl-2,5-dimethoxybenzene-1-sulfonamide exhibits potent inhibitory activity against certain kinases and proteases, which are implicated in various disease pathways. For instance, it has shown nanomolar-range inhibition against a subset of serine/threonine kinases, suggesting its potential as a lead compound for oncology applications. Additionally, its ability to disrupt PPIs involved in inflammatory responses has been documented, highlighting its versatility as a therapeutic agent.

Mechanistic insights into the compound's mode of action reveal that it binds to the ATP-binding site of target kinases, thereby preventing phosphorylation and subsequent downstream signaling. Molecular docking studies have provided a detailed understanding of the interactions between the compound and its targets, revealing key hydrogen bonds and hydrophobic interactions that stabilize the binding. These findings have been corroborated by X-ray crystallography data, which further elucidate the structural basis for its selectivity and potency.

Recent preclinical evaluations have explored the pharmacokinetic and pharmacodynamic properties of N-1-(benzenesulfonyl)-1,2,3,4-tetrahydroquinolin-6-yl-2,5-dimethoxybenzene-1-sulfonamide. The compound exhibits favorable oral bioavailability and a moderate half-life in rodent models, making it a viable candidate for further development. However, challenges such as metabolic stability and potential off-target effects remain to be addressed in subsequent studies. Efforts to optimize the compound's pharmacokinetic profile through structural modifications are currently underway.

In conclusion, N-1-(benzenesulfonyl)-1,2,3,4-tetrahydroquinolin-6-yl-2,5-dimethoxybenzene-1-sulfonamide (CAS: 946295-36-9) represents a promising scaffold for the development of novel therapeutics targeting kinases and PPIs. Its unique structural features, combined with its demonstrated biological activity, position it as a valuable tool for chemical biology research and drug discovery. Future studies should focus on optimizing its pharmacological properties and expanding its therapeutic potential across a broader range of diseases.